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These application notes provide comprehensive protocols for the administration of ketamine in
rodent models for various research applications, including surgical anesthesia and the study of
depression. The following sections detail recommended dosages, preparation of anesthetic
cocktails, and step-by-step administration procedures for multiple routes.

Data Presentation: Quantitative Summary

The following tables summarize key quantitative data for ketamine administration in mice and
rats, compiled from established protocols. Dosages can vary based on the specific strain, sex,
and health status of the animal, as well as the desired depth and duration of anesthesia. It is
crucial to consult with a veterinarian and the institution's animal care and use committee
(IACUC) before conducting any procedures.

Table 1: Anesthetic Dosages of Ketamine and Ketamine/Xylazine Cocktails
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Approximate

. Dosage Route of .
Species Agent(s) L . Duration of
(mgl/kg) Administration .
Anesthesia
Sedation,
Mouse Ketamine 85 -200 IP minimal
analgesia
_ 50 - 100
Ketamine / ) )
) (Ketamine) / 5 - IP 30 minutes
Xylazine )
10 (Xylazine)
Ketamine / 87.5 (Ketamine) / )
) ) IP 20 - 30 minutes
Xylazine 12.5 (Xylazine)
_ 191.25
Ketamine / _ Comparable to
) (Ketamine) / 4.25 SC
Xylazine ) IP
(Xylazine)
50 - 100
Ketamine / (Ketamine) / 4 -
Xylazine / 10 (Xylazine) / 1 IP 60 - 90 minutes
Acepromazine -5
(Acepromazine)
Sedation,
Rat Ketamine 50 - 100 IP minimal
analgesia
_ 40 - 100
Ketamine / ] )
) (Ketamine) / 5 - IP 30 - 90 minutes
Xylazine )
10 (Xylazine)
Ketamine / 91 (Ketamine) / »
) ) IP Not specified
Xylazine 9.1 (Xylazine)
) ) 15 - 30 minutes
Ketamine / 87 (Ketamine) / )
) ) IM of surgical
Xylazine 13 (Xylazine) )
anesthesia
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Note: IP = Intraperitoneal, SC = Subcutaneous, IM = Intramuscular. The combination of
ketamine and xylazine provides a synergistic effect, resulting in surgical anesthesia with
analgesia and muscle relaxation[1]. Ketamine used alone may only provide sedation with
minimal analgesia[2].

Table 2: Sub-Anesthetic Dosages of Ketamine for Depression Models

. Dosage Route of L
Species Agent . ) Application
(mgl/kg) Administration

Reverses chronic

) mild stress-
Mouse Ketamine 10-15 IP ]
induced
anhedonia
Dose-response
) studies for
Rat Ketamine 1-50 IP )
antidepressant
effects
Effective
. antidepressant
Ketamine 10 IP

dose in several
models[3][4]

Reverses chronic

mild stress-
Ketamine 10-15 IP induced

depressive-like

behaviors[5]

Experimental Protocols
Protocol 1: Preparation of Ketamine/Xylazine Anesthetic
Cocktail for Mice

This protocol details the preparation of a standard ketamine/xylazine anesthetic cocktail for
intraperitoneal administration in mice.
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Materials:

Ketamine (100 mg/mL)

Xylazine (100 mg/mL)

Sterile saline or sterile water for injection

Sterile injection vial (e.g., 10 mL)

Syringes and needles
Procedure:
 Verify the concentration of your ketamine and xylazine stock solutions.
e For a 10 mL final volume, add the following to the sterile vial:
o 1.75 mL of ketamine (100 mg/mL)
o 0.25 mL of xylazine (100 mg/mL)
o 8.0 mL of sterile saline or sterile water for injection
e Mix the solution thoroughly.
e Label the vial clearly with the following information:
o "Mouse Anesthetic Mix: Ketamine/Xylazine"
o Concentration: 17.5 mg/mL Ketamine / 2.5 mg/mL Xylazine

o Dosage: 0.1 mL per 20 g body weight (delivers 87.5 mg/kg Ketamine and 12.5 mg/kg
Xylazine)

o Date of preparation and expiration date (typically 6 months from mixing or the earliest
expiration date of the components)|[6].
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Protocol 2: Preparation of Ketamine/Xylazine Anesthetic
Cocktail for Rats

This protocol outlines the preparation of a ketamine/xylazine anesthetic cocktail for
intraperitoneal administration in rats.

Materials:

o Ketamine (100 mg/mL)
e Xylazine (100 mg/mL)

» Sterile 10 mL empty vial

Procedure:

Confirm the concentration of your ketamine and xylazine stock solutions.
e For an 11 mL final volume, add the following to the sterile vial:

o 10 mL of ketamine (100 mg/mL)

o 1.0 mL of xylazine (100 mg/mL)

e Mix the solution well. Note that mixtures of ketamine and xylazine can lose potency over
time; discard if any precipitation or color change occurs[7].

o Label the vial with the following details:
o "Rat Anesthetic Mix: Ketamine/Xylazine"
o Concentration: 91 mg/mL Ketamine / 9.1 mg/mL Xylazine

o Dosage: 0.1 mL per 100 g body weight (delivers 91 mg/kg Ketamine and 9.1 mg/kg
Xylazine)

o Date of preparation and expiration date (typically 90 days from mixing or the earliest
expiration date of the components)[7].
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Protocol 3: Intraperitoneal (IP) Injection in Rodents

Intraperitoneal injection is a common route for administering ketamine for anesthesia.

Procedure:

Weigh the animal accurately to determine the correct injection volume based on the
prepared cocktail's dosage.

Properly restrain the rodent, typically by scruffing the neck and securing the tail. For rats,
manual restraint may be sufficient.

Tilt the animal's head downwards at approximately a 30-degree angle.

Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to
prevent damage to the bladder or cecum.

Aspirate to ensure no bodily fluids are drawn into the syringe, which would indicate improper
needle placement.

Inject the solution slowly and smoothly.

Monitor the animal continuously until it is fully anesthetized. Apply a sterile ophthalmic
ointment to the eyes to prevent corneal drying][8].

Protocol 4: Subcutaneous (SC) Injection in Mice

Subcutaneous administration can be a safer alternative to intraperitoneal injection for

anesthesia in mice.

Procedure:

Weigh the mouse to calculate the appropriate injection volume.
Gently lift the loose skin over the back, between the shoulder blades, to form a "tent.”
Insert the needle into the base of the tented skin, parallel to the spine.

Aspirate to check for blood, which would indicate entry into a blood vessel.
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« Inject the solution. A small bleb will form under the skin.

o Withdraw the needle and monitor the animal. Studies suggest that subcutaneous
administration of ketamine/xylazine can be as effective as the intraperitoneal route and may
have a lower mortality rate in female mice[9][10].

Protocol 5: Intramuscular (IM) Injection in Rats

Intramuscular injections are another option for ketamine administration, although caution is
advised due to the potential for tissue damage.

Procedure:

» Accurately weigh the rat to determine the correct dosage.

e The preferred injection site is the quadriceps muscle of the hind leg.

» Hold the leg firmly and insert the needle into the thickest part of the muscle.
o Aspirate to ensure the needle is not in a blood vessel.

« Inject the solution slowly.

e |tis important to note that intramuscular injections of ketamine-xylazine have been shown to
cause muscle necrosis in rats and are not recommended for survival procedures[11].
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Caption: Workflow for Anesthetic Administration in Rodents.
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Caption: Simplified Signaling Pathway for Ketamine's Antidepressant Effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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